Cas no 80720-85-0 (Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester)
80720-85-0 structure
Product Name:Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester
CAS No:80720-85-0
MF:C17H18O2
MW:254.323625087738
CID:705133
PubChem ID:12824790
Update Time:2025-04-19
Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester
- (2-methylphenyl)methyl 2-(2-methylphenyl)acetate
- 80720-85-0
- DTXSID40510799
- (2-Methylphenyl)methyl (2-methylphenyl)acetate
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- Inchi: 1S/C17H18O2/c1-13-7-3-5-9-15(13)11-17(18)19-12-16-10-6-4-8-14(16)2/h3-10H,11-12H2,1-2H3
- InChI Key: QPAWXOUPCUBTJZ-UHFFFAOYSA-N
- SMILES: O(C(CC1C=CC=CC=1C)=O)CC1C=CC=CC=1C
Computed Properties
- Exact Mass: 254.130679813g/mol
- Monoisotopic Mass: 254.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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